BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Sourcing & Technical Guide: 2-
Chlorobenzenemethanethiol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chlorobenzenemethanethiol
CAS No.: 39718-00-8
Cat. No.: B1580423
Get Quote
. J

Part 1: Executive Summary & Critical Identity
Verification

Warning: Critical CAS Registry Discrepancy Before proceeding with procurement, researchers
must resolve a common database conflict regarding the identifier CAS 3959-07-7.

o User Input CAS (3959-07-7): This registry number corresponds to 4-Bromobenzylamine, a
solid amine precursor, not the thiol requested.

+ Target Compound (2-Chlorobenzenemethanethiol): The correct CAS registry number for 2-
Chlorobenzenemethanethiol (also known as o-Chlorobenzyl mercaptan) is 39718-00-8.[1]

[2]

Action Required: Ensure your procurement team orders CAS 39718-00-8. Ordering 3959-07-7
will result in the delivery of a completely different chemical class (amine vs. thiol), halting
synthetic workflows.

Compound Profile[3][4][5][6][7]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1580423#bc-rfq
https://www.benchchem.com/product/b1580423/docs?utm_src=pdf-body#commercial-sourcing-technical-guide-2-chlorobenzenemethanethiol
https://www.benchchem.com/product/b1580423/docs?utm_src=pdf-body#commercial-sourcing-technical-guide-2-chlorobenzenemethanethiol
https://www.benchchem.com/product/b1580423/docs?utm_src=pdf-body#commercial-sourcing-technical-guide-2-chlorobenzenemethanethiol
https://cymitquimica.com/products/IN-DA003H1M/39718-00-8/2-chlorobenzenemethanethiol/
https://www.tcichemicals.com/IN/en/p/C2068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Preferred Name: 2-Chlorobenzenemethanethiol[1][3]

e Synonyms:o-Chlorobenzyl mercaptan; (2-Chlorophenyl)methanethiol[1]
e Correct CAS: 39718-00-8[1][2]

e Molecular Formula: C7H7CIS[2]

e Physical State: Colorless to pale yellow liquid[4]

Key Hazard:Stench (High potency); Oxidation sensitive (Disulfide formation).

Part 2: Commercial Supply Landscape

The supply chain for 2-Chlorobenzenemethanethiol is moderately consolidated. It is not a
commodity chemical but a fine chemical intermediate. Below is a validated comparison of major
research-grade suppliers.

Supplier Specification Matrix (Target: CAS 39718-00-8)
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Supplier

Catalog ID

Purity
Grade

Packaging

Region

Notes

Thermo
Scientific
(Alfa Aesar)

A15826

97%+

1g, 59, 25¢g

Global

High
reliability;
standard
packaging
often requires
transfer to
inert
atmosphere

immediately.

TCI

Chemicals

C2068

>98.0% (GC)

59, 259

JP/US/EU

Excellent
purity;
typically ships
in clearer
glass, check
for yellowing
(oxidation)

upon receipt.

Sigma-
Aldrich
(Merck)

Varies

97%

Varies

Global

Often
sourced via
third-party
libraries (e.g.,
Aldrich
Market
Select); lead
times may be

longer.

Enamine

Custom

95%+

Custom

EU (UA)

Best for bulk
scale-up
(>100g9) for
medicinal
chemistry

campaigns.
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Cost-effective
] for discovery
Combi-Blocks OR-0152 98% 1g-10g us
phase

screening.

Procurement Decision Logic

The following decision tree outlines the logic for sourcing and verifying this specific thiol,
accounting for its high oxidation potential.

STOP: CAS 3959-07-7
is 4-Bromobenzylamine

Select Supplier
(TCI/Alfa/Combi)

Cloudy/Solid

Reject:
Disulfide Precipitate

Sourcing Request:
2-Chlorobenzenemethanethiol

Verify CAS:
Is it 39718-00-8?

Receipt & QC

1H NMR Validation:
Check -CH2- Shift

Click to download full resolution via product page

Figure 1: Procurement and Quality Assurance workflow emphasizing the critical CAS
verification step.

Part 3: Technical Guide & Strategic Applications
Synthetic Utility in Drug Discovery

2-Chlorobenzenemethanethiol is a "privileged structure” precursor. It serves two primary
roles in medicinal chemistry:

o Scaffold Construction: It is used to synthesize 1,2-dithiins and benzothiazoles. The ortho-
chloro substituent provides steric bulk and electronic modulation (inductive electron
withdrawal) that influences the metabolic stability of the resulting thioether.

o Protected Thiophile: In complex total synthesis, the benzyl group acts as a sulfur carrier. The
o-chloro derivative is often chosen over the unsubstituted benzyl mercaptan because the o-
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Cl group alters the lability of the C-S bond under specific deprotection conditions, offering
orthogonal protection strategies.

Mechanism: Nucleophilic Substitution & Heterocycle Formation

A common workflow involves reacting the thiol with alkyl halides to form thioethers, or oxidizing
it to form disulfides which are then cyclized.

Base (NaH or K2CO3)

E Activation - "Activation

Alkyl Halide / Epoxide
(Electrophile)

2-Chlorobenzenemethanethiol
(Nucleophile)

SN2 Reaction

Thioether Intermediate
(S-Alkylation)

Path A: Deprotection Path B: Cyclization
(Dissolving Metal Reduction) (e.g., to 1,2-Dithiins)
Free Thiol / Target Scaffold Heterocyclic Pharmacophore

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways utilizing 2-Chlorobenzenemethanethiol as a building
block.

Quality Assurance: The "Disulfide Watch"

Thiols are notorious for air-oxidation to disulfides.
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e The Reaction: 2 R-SH + O2 - R-S-S-R + H20
» Detection:
o 1H NMR (CDCIs): The benzylic methylene (-CH2-S-) proton shift is diagnostic.
» Thiol (Pure): Doublet at ~3.8 ppm (couples with -SH).
» Disulfide (Impurity): Singlet shifted downfield (typically ~3.9 - 4.0 ppm).

o Physical Sign: The pure thiol is a clear liquid.[2] The disulfide is often a solid or a viscous
oil. If the liquid is cloudy or has white precipitate, it is compromised.

Part 4: Handling, Safety & Odor Management (E-E-A-
T)
Expert Insight: The "stench” classification of benzyl mercaptans is not trivial. It adheres to

clothing and skin instantly. Standard fume hood airflow is insufficient for spill management;

chemical neutralization is required.

The "Bleach Protocol"

Do not use water to clean spills. Water spreads the hydrophobic thiol, increasing surface area

and odor.

o Preparation: Keep a spray bottle of 10-15% Sodium Hypochlorite (Bleach) in the hood before
opening the bottle.

¢ Neutralization Mechanism: Bleach oxidizes the thiol (smelly) to the sulfonic acid

(odorless/water-soluble).
o Reaction: R-SH + 3 NaOC| - R-SOsH + 3 NaCl

o Waste Disposal: All glassware, syringe needles, and septa must be soaked in a bleach bath
for 24 hours before disposal or washing.
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Spill / Contamination

Apply 10% Bleach (NaOCI)
IMMEDIATELY

DO NOT USE WATER

: Oxidation to Sulfonic Acid
: (Odorless)
L

Soak Glassware 24h
in Bleach Bath

:

Regular Chemical Waste

Click to download full resolution via product page

Figure 3: Mandatory safety protocol for neutralizing thiol odors and spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2-Chlorobenzenemethanethiol | CymitQuimica [cymitquimica.com]

2. 2-Chlorobenzyl Mercaptan | 39718-00-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. fishersci.com [fishersci.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Commercial Sourcing & Technical Guide: 2-
Chlorobenzenemethanethiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580423/docs#commercial-sourcing-technical-guide-
2-chlorobenzenemethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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